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Introduction

ALC-0315, chemically known as ((4-hydroxybutyl)azanediyl)bis(hexane-6,1-diyl)bis(2-
hexyldecanoate), is a pivotal synthetic ionizable lipid that has become a cornerstone in the
development of mMRNA-based therapeutics and vaccines, most notably in the Pfizer-BioNTech
COVID-19 vaccine.[1][2] Its unique physicochemical properties are instrumental in the
formulation of lipid nanoparticles (LNPs) that effectively encapsulate, protect, and facilitate the
intracellular delivery of delicate mMRNA payloads.[3][4] This technical guide provides a
comprehensive overview of the core physicochemical properties of ALC-0315, detailed
experimental protocols for its characterization, and visual representations of its mechanism of
action and related experimental workflows.

Core Physicochemical Properties

The efficacy of ALC-0315 in mRNA delivery is intrinsically linked to its molecular structure and
resulting physicochemical characteristics. It is a colorless to light yellow oily liquid at room
temperature.[5] Below is a summary of its key quantitative properties.
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Property Value Source(s)
Molecular Formula C48H95NO5 [5]
Molecular Weight 766.29 g/mol [5]

CAS Number 2036272-55-4 [5]

pKa (apparent in LNPs) ~6.09-6.71 [61[7]

_ High (Cheminformatics
Predicted logP o [6]
prediction)

Soluble in ethanol, DMSO,

Solubility DMF, and chloroform (50 [518]
mg/ml).

Purity Typically >98% [8]

Storage Conditions -20°C for long-term storage. [5]

Note on Thermal Properties: Specific experimental data for the melting point and glass
transition temperature of ALC-0315 are not readily available in the public domain. Its
appearance as an oily liquid at room temperature suggests a low melting point. Stability studies
have been conducted on LNP formulations containing ALC-0315 at various temperatures,
indicating its suitability for cold-chain storage.[9][10]

Mechanism of Action in mRNA Delivery: The
Endosomal Escape

The functionality of ALC-0315 is centered around its ionizable tertiary amine head group. At
physiological pH (~7.4), ALC-0315 is predominantly neutral, which minimizes interactions with
anionic cell membranes and contributes to the stability of the LNP in circulation.[4] Upon
endocytosis into the cell, the LNP is trafficked into the endosome, where the pH is significantly
lower (acidic).[11] In this acidic environment, the tertiary amine of ALC-0315 becomes
protonated, leading to a net positive charge. This charge facilitates the interaction of the LNP
with the negatively charged endosomal membrane, triggering a series of events that culminate
in the release of the mMRNA payload into the cytoplasm.[12][13] This critical process is known
as endosomal escape.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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